
experimental verification of spontaneous fission
neutron yield from curium-242

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Curium-242

Cat. No.: B1194629 Get Quote

A Comparative Guide to the Spontaneous
Fission Neutron Yield of Curium-242
For researchers, scientists, and professionals engaged in drug development, particularly in

fields involving neutron-emitting isotopes for applications such as radiobiology or materials

analysis, a precise understanding of neutron source characteristics is paramount. This guide

provides an objective comparison of the spontaneous fission neutron yield of Curium-242
(²⁴²Cm) against other common spontaneously fissioning nuclides: Californium-252 (²⁵²Cf),

Plutonium-240 (²⁴⁰Pu), and Uranium-238 (²³⁸U). The data presented is supported by

established experimental methodologies.

Quantitative Data Comparison
The following table summarizes the key spontaneous fission properties of Curium-242 and

selected alternative nuclides. The data is compiled from the IAEA-NDS (International Atomic

Energy Agency - Nuclear Data Section) and other sources, providing a clear basis for

comparison.[1]
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Property
Curium-242
(²⁴²Cm)

Californium-
252 (²⁵²Cf)

Plutonium-240
(²⁴⁰Pu)

Uranium-238
(²³⁸U)

Total Half-Life

(T₁/₂)
162.8 days 2.645 years 6561 years

4.468 x 10⁹

years

Spontaneous

Fission Half-Life

(T₁/₂(SF))

7.0 x 10⁶ years 85.5 years 1.14 x 10¹¹ years 8.2 x 10¹⁵ years

Spontaneous

Fission

Branching Ratio

(%)

2.33 x 10⁻⁶ 3.09 5.7 x 10⁻⁶ 5.5 x 10⁻⁵

Prompt Neutrons

per Spontaneous

Fission (ν̄p)

2.55 3.757 2.156 2.00

Neutron Yield

(neutrons/second

/gram)

2.1 x 10⁷ 2.3 x 10¹² 1.02 x 10³ 0.0136

Experimental Protocols
The determination of spontaneous fission neutron yields is a meticulous process requiring

specialized equipment and methodologies to accurately count neutron emissions and

distinguish them from other radiation sources. The following protocols outline the key

experimental techniques cited in the literature.

Neutron Coincidence Counting
This is a widely used technique to differentiate neutrons originating from a single fission event

(which are time-correlated) from random, uncorrelated background neutrons or those from (α,n)

reactions.[2]

Detector Setup: An array of Helium-3 (³He) proportional counters or liquid scintillation

detectors is embedded in a moderating material like polyethylene. The moderator slows
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down the fast neutrons emitted from the fission source to thermal energies, where the

detection efficiency of the ³He tubes is highest.

Data Acquisition: When a neutron is detected, a time gate (typically tens of microseconds) is

opened. Additional neutrons detected within this gate are considered to be from the same

fission event.

Analysis: The distribution of neutron multiplicities (the number of neutrons detected per

fission event) is recorded. This data, combined with the known detection efficiency of the

counter, allows for the calculation of the average number of neutrons per fission (ν̄).

Fission Fragment - Neutron Coincidence Measurement
This method provides a direct measurement of the neutron yield per fission event by detecting

the fission fragments themselves.

Fission Chamber: A thin, uniform layer of the nuclide of interest is deposited on a backing

plate inside a gas-filled ionization chamber, often a gridded ionization chamber.[3] The

passage of the energetic fission fragments ionizes the gas, producing a detectable electronic

pulse that signals a fission event.

Neutron Detector: A neutron-sensitive detector, such as a large liquid scintillator tank or a

plastic scintillator, is placed in close proximity to the fission chamber.[3]

Coincidence Logic: The electronic signals from the fission chamber and the neutron detector

are fed into a coincidence circuit. A true coincidence event is registered only when a neutron

is detected within a very short time window following the detection of a fission fragment. This

ensures that the counted neutron is directly associated with that specific fission event.

Data Analysis: By counting the number of coincidence events and the total number of fission

events, the average number of neutrons per fission can be determined.

Off-line Gamma-ray Spectrometry
This technique is an indirect method that can be used to determine fission product yields, from

which the average neutron multiplicity can be inferred.[4]
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Irradiation and Measurement: A sample of the spontaneously fissioning nuclide is placed in a

well-shielded location, and the gamma rays emitted from the decay of the fission products

are measured using a high-resolution gamma-ray spectrometer (e.g., a High-Purity

Germanium detector).

Fission Product Identification: The characteristic gamma-ray energies and intensities in the

measured spectrum are used to identify and quantify the various fission products.

Mass Chain Yield Determination: By correcting for gamma-ray branching ratios and detector

efficiency, the cumulative yields of various fission products can be determined. These are

then used to construct the mass yield distribution of the fission fragments.

Neutron Multiplicity Calculation: The average total neutron multiplicity can be calculated by

comparing the average masses of the fission products to the mass of the original fissioning

nucleus, accounting for the energy released.

Visualizations
The following diagrams illustrate the logical workflow of the experimental setups described

above.
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Caption: Workflow for Neutron Coincidence Counting.
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Caption: Fission Fragment-Neutron Coincidence Setup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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